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Compound of Interest

Compound Name: 2-Methoxyphenyl acetate

Cat. No.: B1672421 Get Quote

Guaiacol Acetate: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Guaiacol acetate, the acetate ester of guaiacol, is a chemical compound with applications in

the fragrance, flavor, and pharmaceutical industries. This technical guide provides an in-depth

overview of the physical and chemical properties of guaiacol acetate, detailed experimental

protocols for its synthesis and purification, and an exploration of its potential biological activities

through relevant signaling pathways. All quantitative data is presented in structured tables for

ease of reference, and key experimental and logical workflows are visualized using diagrams.

Physical and Chemical Properties
Guaiacol acetate is a white crystalline solid or a colorless to pale yellow liquid with a

characteristic sweet, woody, and smoky odor. Its fundamental physical and chemical properties

are summarized below.

General Properties
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Property Value Reference(s)

CAS Number 613-70-7

Molecular Formula C₉H₁₀O₃ [1]

IUPAC Name 2-methoxyphenyl acetate [1]

Synonyms
Guaiacyl acetate, o-

Acetoxyanisole, Acetylguaiacol
[2]

Quantitative Physical and Chemical Data
Property Value Unit Reference(s)

Molecular Weight 166.17 g/mol [3]

Melting Point 31.0 - 32.0 °C [2]

Boiling Point 239.0 - 241.0 °C (at 760 mmHg) [2]

122.0 - 124.0 °C (at 18.00 mmHg) [2]

Density 1.136 - 1.138 g/cm³ (at 20 °C) [2]

Refractive Index 1.513 - 1.515 (at 20 °C) [2]

Flash Point > 110.0 °C [2]

Water Solubility 4249 mg/L (at 25 °C, est.) [2]

logP (o/w) 1.380 [2]

Spectral Data
The structural elucidation of guaiacol acetate is supported by various spectroscopic

techniques. While raw spectral data is not provided here, the following summarizes the

expected and reported spectral characteristics.

¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum is expected to show

signals corresponding to the aromatic protons of the benzene ring, the methoxy group

protons, and the acetyl group protons.
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¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will exhibit

distinct peaks for each unique carbon atom in the molecule, including the aromatic carbons,

the methoxy carbon, the ester carbonyl carbon, and the acetyl methyl carbon.

IR (Infrared) Spectroscopy: The IR spectrum of guaiacol acetate is characterized by strong

absorption bands corresponding to the C=O stretching of the ester group, C-O stretching

vibrations, and aromatic C-H and C=C stretching.

Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding

to the molecular weight of guaiacol acetate, along with characteristic fragmentation patterns.

Experimental Protocols
Synthesis of Guaiacol Acetate
Guaiacol acetate is commonly synthesized by the acetylation of guaiacol using acetic

anhydride.

Materials:

Guaiacol (2-methoxyphenol)

Acetic anhydride

Pyridine (catalyst)

Dichloromethane (solvent, optional)

Dilute hydrochloric acid (e.g., 1 M HCl)

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware (round-bottom flask, condenser, separatory funnel, etc.)

Magnetic stirrer and heating mantle
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Procedure:

In a clean, dry round-bottom flask, dissolve guaiacol in dichloromethane. Alternatively, the

reaction can be performed neat.

Add an equimolar amount of acetic anhydride to the solution.

Add a catalytic amount of pyridine to the reaction mixture.

Stir the mixture at room temperature. The progress of the reaction can be monitored by Thin

Layer Chromatography (TLC).

Once the reaction is complete (as indicated by the disappearance of the guaiacol spot on

TLC), the work-up procedure is initiated.

Transfer the reaction mixture to a separatory funnel and wash sequentially with dilute

hydrochloric acid, water, saturated sodium bicarbonate solution, and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and remove the solvent under reduced pressure using a rotary

evaporator to obtain the crude guaiacol acetate.

Purification of Guaiacol Acetate
The crude product from the synthesis can be purified by either vacuum distillation or column

chromatography.

A. Vacuum Distillation:

Set up a distillation apparatus for vacuum distillation.

Place the crude guaiacol acetate in the distillation flask.

Heat the flask gently under reduced pressure.

Collect the fraction that distills at the appropriate boiling point and pressure (e.g., 122-124 °C

at 18 mmHg)[2].
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B. Column Chromatography:

Prepare a silica gel column using a suitable solvent system (e.g., a mixture of hexane and

ethyl acetate).

Dissolve the crude guaiacol acetate in a minimum amount of the eluent.

Load the sample onto the top of the column.

Elute the column with the chosen solvent system, collecting fractions.

Monitor the fractions by TLC to identify those containing the pure product.

Combine the pure fractions and remove the solvent under reduced pressure to yield purified

guaiacol acetate.

Mandatory Visualizations
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Caption: General experimental workflow for the synthesis and purification of Guaiacol Acetate.
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Plausible Anti-Inflammatory Signaling Pathway
While the specific signaling pathways of guaiacol acetate are not extensively studied, the

known anti-inflammatory and antioxidant activities of its parent compound, guaiacol, and

related phenolic compounds suggest a plausible mechanism of action involving the modulation

of key inflammatory pathways. The following diagram illustrates a potential signaling cascade

based on the activities of structurally similar compounds like 4-ethylguaiacol.[4][5]
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Caption: A plausible anti-inflammatory signaling pathway modulated by Guaiacol Acetate.
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Biological Activity and Potential Applications
Guaiacol and its derivatives are known for their antioxidant and anti-inflammatory properties.[6]

[7] The phenolic hydroxyl group in guaiacol is a key contributor to its ability to scavenge free

radicals. While guaiacol acetate has the phenolic hydroxyl group protected by an acetyl group,

it is plausible that in vivo esterases could hydrolyze the ester, releasing guaiacol to exert its

biological effects.

Studies on related compounds, such as 4-ethylguaiacol, have demonstrated anti-inflammatory

effects through the activation of the Nrf2/HO-1 pathway and the inhibition of NF-κB activation.

[4][5] The Nrf2 pathway is a critical regulator of cellular antioxidant responses, and its activation

can lead to the expression of various protective genes. The NF-κB pathway is a central

mediator of inflammatory responses, and its inhibition can reduce the production of pro-

inflammatory cytokines. These findings suggest that guaiacol acetate may serve as a pro-drug,

delivering guaiacol to exert similar therapeutic effects.

The pleasant aroma of guaiacol acetate also leads to its use in the flavor and fragrance

industry.

Safety and Handling
Guaiacol acetate is classified as an irritant. Standard laboratory safety precautions should be

observed when handling this compound, including the use of personal protective equipment

such as gloves, safety glasses, and a lab coat. It should be used in a well-ventilated area. For

detailed safety information, refer to the Safety Data Sheet (SDS).

Conclusion
This technical guide has provided a comprehensive overview of the physical and chemical

properties, synthesis, and potential biological activities of guaiacol acetate. The presented data

and protocols offer valuable resources for researchers, scientists, and drug development

professionals working with this compound. Further research is warranted to fully elucidate the

specific signaling pathways and therapeutic potential of guaiacol acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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